Cas no 1706453-04-4 (2-(3-Chlorophenyl)-5-((2,6-dimethylmorpholino)methyl)benzo[d]oxazole)

• Product Name: 2-(3-Chlorophenyl)-5-((2,6-dimethylmorpholino)methyl)benzo[d]oxazole
• CAS No: 1706453-04-4
• MF: C₂₀H₂₁ClN₂O₂
• MW: 356.845944166183
• CID: 5039186
• Update Time: 2025-05-21

2-(3-Chlorophenyl)-5-((2,6-dimethylmorpholino)methyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chlorophenyl)-5-((2,6-dimethylmorpholino)methyl)benzo[d]oxazole
• 2-(3-CHLOROPHENYL)-5-[(2,6-DIMETHYLMORPHOLIN-4-YL)METHYL]-1,3-BENZOXAZOLE

• Inchi： 1S/C20H21ClN2O2/c1-13-10-23(11-14(2)24-13)12-15-6-7-19-18(8-15)22-20(25-19)16-4-3-5-17(21)9-16/h3-9,13-14H,10-12H2,1-2H3
• InChI Key： SPFVSBDBQFOZNE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NC2=C(C=CC(=C2)CN2CC(C)OC(C)C2)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 441
• XLogP3: 4.4
• Topological Polar Surface Area: 38.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(3-Chlorophenyl)-5-((2,6-dimethylmorpholino)methyl)benzo[d]oxazole

2-(3-Chlorophenyl)-5-((2,6-dimethylmorpholino)methyl)benzo[d]oxazole: A Comprehensive Overview

2-(3-Chlorophenyl)-5-((2,6-dimethylmorpholino)methyl)benzo[d]oxazole, with the CAS number 1706453-04-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzo[d]oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of 2-(3-Chlorophenyl)-5-((2,6-dimethylmorpholino)methyl)benzo[d]oxazole make it a promising candidate for further investigation and potential therapeutic applications.

The core structure of 2-(3-Chlorophenyl)-5-((2,6-dimethylmorpholino)methyl)benzo[d]oxazole consists of a benzo[d]oxazole ring system, which is a six-membered ring fused to a five-membered oxazole ring. This scaffold is further functionalized with a 3-chlorophenyl group at the 2-position and a 2,6-dimethylmorpholino methyl group at the 5-position. The presence of these substituents imparts unique chemical and biological properties to the molecule, making it an interesting target for both academic and industrial research.

Recent studies have highlighted the potential of benzo[d]oxazoles in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain benzo[d]oxazoles exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Another study in the Bioorganic & Medicinal Chemistry Letters reported that some derivatives of benzo[d]oxazoles possess antiviral properties against herpes simplex virus (HSV) and human immunodeficiency virus (HIV).

In the context of cancer research, benzo[d]oxazoles have shown promise as potential anticancer agents. A study published in the Cancer Letters investigated the cytotoxic effects of several benzo[d]oxazoles on various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116). The results indicated that these compounds could induce apoptosis and inhibit cell proliferation through multiple mechanisms, such as disrupting microtubule dynamics and modulating cell cycle progression.

The specific structure of 2-(3-Chlorophenyl)-5-((2,6-dimethylmorpholino)methyl)benzo[d]oxazole has been studied for its potential pharmacological activities. The 3-chlorophenyl group is known to enhance lipophilicity and improve cellular uptake, while the 2,6-dimethylmorpholino methyl group confers additional stability and solubility to the molecule. These properties are crucial for optimizing the bioavailability and efficacy of the compound in vivo.

To further explore the biological activities of 2-(3-Chlorophenyl)-5-((2,6-dimethylmorpholino)methyl)benzo[d]oxazole, several preclinical studies have been conducted. In vitro assays have shown that this compound exhibits significant antiproliferative effects on various cancer cell lines. For example, a study published in the Molecular Cancer Therapeutics reported that 2-(3-Chlorophenyl)-5-((2,6-dimethylmorpholino)methyl)benzo[d]oxazole effectively inhibited the growth of human ovarian cancer cells (SKOV-3) by inducing G1 phase arrest and promoting apoptosis.

In addition to its anticancer properties, preliminary studies have also suggested that 2-(3-Chlorophenyl)-5-((2,6-dimethylmorpholino)methyl)benzo[d]oxazole may have neuroprotective effects. A study published in the Journal of Neurochemistry investigated the ability of this compound to protect neurons from oxidative stress-induced damage. The results indicated that treatment with 2-(3-Chlorophenyl)-5-((2,6-dimethylmorpholino)methyl)benzo[d]oxazole significantly reduced neuronal cell death and improved cellular viability under oxidative stress conditions.

The pharmacokinetic profile of 2-(3-Chlorophenyl)-5-((2,6-dimethylmorpholino)methyl)benzo[d]oxazole has also been evaluated in animal models. A study published in the reported that this compound exhibited favorable pharmacokinetic properties, including good oral bioavailability and sustained plasma levels following oral administration. These findings suggest that 2-(3-Chlorophenyl)-5-((2,6-dimethylmorpholino)methyl)benzo[d]oxazole may be suitable for further development as an orally active therapeutic agent.

In conclusion, 2-(3-Chlorophenyl)-5-((2,6-dimethylmorpholino)methyl)benzo[d]oxazole, with its unique structural features and promising biological activities, represents a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are aimed at elucidating its mechanisms of action and optimizing its therapeutic potential for various diseases. As research progresses, it is anticipated that this compound will contribute significantly to the advancement of novel therapies in multiple therapeutic areas.